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Introduction
Anti-neutrophil cytoplasmic antibody (ANCA)-associated vasculitis (AAV) is a group of

autoimmune diseases characterized by inflammation and necrosis of small blood vessels. The

two primary forms of AAV are Granulomatosis with Polyangiitis (GPA) and Microscopic

Polyangiitis (MPA). A hallmark of GPA is the presence of cytoplasmic ANCA (c-ANCA), which

are autoantibodies primarily targeting proteinase 3 (PR3), a serine protease found in the

azurophilic granules of neutrophils.

Under inflammatory conditions, neutrophils can become "primed," leading to the translocation

of PR3 from the cytoplasm to the cell surface. These surface-expressed PR3 molecules can

then be targeted by circulating c-ANCA, leading to neutrophil activation, degranulation, and the

release of reactive oxygen species and pro-inflammatory cytokines, ultimately causing

endothelial damage. Consequently, the identification and characterization of neutrophil subsets

expressing surface PR3 are crucial for understanding AAV pathogenesis, monitoring disease
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activity, and developing targeted therapies. Flow cytometry is a powerful tool for the high-

throughput, multi-parametric analysis of these neutrophil populations at a single-cell level.

This application note provides detailed protocols for the identification and quantification of c-

ANCA antigen (PR3)-positive neutrophil subsets using flow cytometry, summarizes key

quantitative data, and illustrates the relevant biological pathways and experimental workflows.

Data Presentation
Table 1: Membrane PR3 (mPR3) Expression on
Neutrophils in AAV Patients vs. Healthy Controls

Patient Group
Percentage of mPR3+
Neutrophils (Mean ± SD)

Key Findings & Reference

AAV Patients 60 ± 27%
Significantly higher compared

to healthy blood donors.[1]

Healthy Blood Donors 42 ± 22%

Provides a baseline for mPR3

expression in a healthy

population.[1]

Wegener's Granulomatosis

(WG) Patients in Remission

Increased percentage and

elevated level of mPR3

expression

Elevated mPR3 expression

was significantly associated

with an increased risk for

relapse.[2]

Healthy Controls
Lower mPR3 expression

compared to WG patients

Establishes a control for

studies on relapse prediction.

[2]

Table 2: PR3 and c-ANCA Prevalence in AAV Subtypes
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AAV Subtype
c-ANCA/PR3-ANCA
Prevalence

MPO-ANCA
Prevalence

Reference

Granulomatosis with

Polyangiitis (GPA)

~80% (PR3-ANCA is

most common, ~65%

of patients)

~15% [3]

Microscopic

Polyangiitis (MPA)
~35% ~50% [3]

Eosinophilic

Granulomatosis with

Polyangiitis (EGPA)

~35% ~40% [3]

Renal-limited AAV ~35% ~50% [3]

Table 3: Characteristics of Low-Density Neutrophils
(LDNs) in AAV

Characteristic
Finding in Active
AAV

Implication Reference

Population Size

3-fold higher fraction

of total granulocytes

compared to

remission and disease

controls.

Expansion of this

neutrophil subset is

linked to active

disease.

[4]

Phenotype

Heterogeneous

population of mature

and immature

neutrophils with

differential expression

of CD16 and CD10.

Suggests emergency

granulopoiesis during

active inflammation.

[4]

Functional Response

Hyporesponsive to

stimulation with

monoclonal antibodies

against MPO.

May not be primary

drivers of ANCA-

mediated activation,

but rather a response

to inflammation.

[4]
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Experimental Protocols
Protocol 1: Identification of Surface PR3-Positive
Neutrophils from Whole Blood
This protocol details the steps for staining surface markers on neutrophils directly in whole

blood to minimize in vitro activation.

Materials:

Human whole blood collected in sodium heparin tubes

Phosphate-buffered saline (PBS)

FACS Lysing Solution (e.g., BD FACS™ Lysing Solution)

FACS Buffer (PBS with 2% FBS and 0.05% sodium azide)

Fluorochrome-conjugated monoclonal antibodies:

Anti-CD16 (e.g., FITC or APC)

Anti-CD66b (e.g., PE)

Anti-PR3 (specific for surface PR3, e.g., PE-Cy7)

Isotype control for anti-PR3

Viability dye (e.g., Zombie NIR™ or similar)

Procedure:

Blood Collection: Collect peripheral blood into sodium heparin-containing tubes.

Antibody Staining: a. In a 5 mL polystyrene FACS tube, add 100 µL of whole blood. b. Add

the predetermined optimal concentrations of fluorochrome-conjugated antibodies (anti-CD16,

anti-CD66b, anti-PR3, and viability dye). c. In a separate tube, add anti-CD16, anti-CD66b,
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the corresponding isotype control for anti-PR3, and the viability dye to serve as a negative

control for PR3 staining. d. Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

Red Blood Cell Lysis: a. Add 2 mL of 1X FACS Lysing Solution to each tube. b. Vortex

immediately and incubate for 10 minutes at room temperature in the dark. c. Centrifuge at

300 x g for 5 minutes.

Washing: a. Decant the supernatant. b. Resuspend the cell pellet in 2 mL of FACS Buffer. c.

Centrifuge at 300 x g for 5 minutes. d. Decant the supernatant and resuspend the cell pellet

in 300-500 µL of FACS Buffer.

Flow Cytometry Analysis: a. Acquire the samples on a flow cytometer. Collect a sufficient

number of events (e.g., 50,000-100,000 total events) to ensure an adequate neutrophil

population for analysis.

Gating Strategy:

Gate on singlets using FSC-A vs FSC-H.

Gate on live cells using the viability dye.

Identify the neutrophil population based on their characteristic forward scatter (FSC) and

side scatter (SSC) properties (granulocyte gate).

From the granulocyte gate, confirm the neutrophil population by gating on CD16 and CD66b

double-positive cells.

Within the confirmed neutrophil gate (Live/Singlets/Granulocytes/CD16+CD66b+), analyze

the expression of surface PR3. Use the isotype control to set the gate for PR3 positivity.

Protocol 2: Analysis of Low-Density Neutrophils (LDNs)
LDNs are a subset of neutrophils that co-purify with peripheral blood mononuclear cells

(PBMCs) during density gradient centrifugation.

Materials:

Human whole blood collected in sodium heparin tubes
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Ficoll-Paque PLUS or similar density gradient medium

PBS

FACS Buffer

Fluorochrome-conjugated monoclonal antibodies (as in Protocol 1, with the addition of

markers for immature neutrophils like anti-CD10).

Procedure:

PBMC and LDN Isolation: a. Dilute whole blood 1:1 with PBS. b. Carefully layer the diluted

blood over Ficoll-Paque in a conical tube. c. Centrifuge at 400 x g for 30 minutes at room

temperature with the brake off.

Cell Collection: a. After centrifugation, carefully collect the buffy coat layer containing PBMCs

and LDNs. b. Wash the collected cells with PBS and centrifuge at 300 x g for 10 minutes.

Antibody Staining: a. Resuspend the cell pellet in FACS buffer and perform cell counting. b.

Aliquot approximately 1x10^6 cells per tube. c. Proceed with antibody staining as described

in Protocol 1, Step 2. The panel should include markers to distinguish LDNs from monocytes

(e.g., CD14) and to assess their maturity (e.g., CD10).

Washing and Flow Cytometry Analysis: a. Wash the stained cells with FACS Buffer as

described in Protocol 1, Step 4. b. Acquire samples on a flow cytometer.

Gating Strategy for LDNs:

Gate on singlets and live cells as previously described.

From the live singlet gate, identify the granulocyte population based on high SSC and CD15

or CD66b positivity. These are the LDNs.

Within the LDN gate, analyze the expression of surface PR3, CD16, and CD10 to

characterize mature (CD10+) and immature (CD10-) subsets.
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Caption: c-ANCA signaling pathway in neutrophils.

Experimental Workflow for Identifying PR3+ Neutrophil
Subsets
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Caption: Experimental workflow for PR3+ neutrophil identification.
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Conclusion
Flow cytometry provides a robust and sensitive method for the identification and quantification

of c-ANCA antigen-positive neutrophil subsets. The protocols and data presented in this

application note offer a framework for researchers to investigate the role of these cells in the

pathogenesis of AAV. Characterizing neutrophil subsets based on surface PR3 expression can

aid in understanding disease mechanisms, discovering biomarkers for disease activity and

relapse, and evaluating the efficacy of novel therapeutic interventions targeting the ANCA-

neutrophil axis. The provided workflows and diagrams serve as a guide for implementing these

techniques in a research or drug development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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